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Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for N-
Ethyl-N-isopropylaniline (CAS No. 54813-77-3). Due to a lack of extensive toxicological data
for this specific compound, information for the closely related chemical, N-Isopropylaniline
(CAS No. 768-52-5), is included for guidance and comparative purposes. All data should be
interpreted with caution and in the context of the specific experimental conditions.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Ethyl-N-isopropylaniline is
presented in Table 1. This information is crucial for the safe handling, storage, and use of the
compound in a laboratory setting.
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Property Value Source(s)
CAS Number 54813-77-3 (121314151611 71I81e]
Molecular Formula Ci11H17N [2]
Molecular Weight 163.26 g/mol [11[2]
Appearance White to' Iig.ht yellow to light 5]
orange liquid
Boiling Point 223-225 °C (lit.) [6][7]
Density 0.926 g/mL at 25 °C (lit.) [61[7]
Refractive Index n20/D 1.534 (lit.) [61[7]
Purity 95% - 99% [5][6]

Hazard Identification and Classification

N-Ethyl-N-isopropylaniline is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following hazard
statements based on available data.

Hazard Class Hazard Statement Pictogram
Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation

Source: PubChem[1]

The following diagram illustrates a general workflow for hazard identification and risk
assessment when handling a chemical like N-Ethyl-N-isopropylaniline.
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Hazard Identification and Risk Assessment Workflow.

Toxicological Information

As of the date of this document, specific quantitative toxicological data (e.g., LD50, LC50) for
N-Ethyl-N-isopropylaniline is not readily available in the public domain. Therefore, data for
the structurally similar compound, N-Isopropylaniline, is presented in Table 3 as a potential
indicator of hazard. This data should be used for guidance only and with extreme caution.

Toxicity .

. Species Route Value Source(s)
Endpoint
LD50 Rat Oral 560 mg/kg [10][11]
LD50 Rat Oral 250 - 500 mg/kg [12]
LD50 Rabbit Dermal 3550 mg/kg [11]
LC50 Rat Inhalation 1100 mg/m3 (4 h)  [11]
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There is no available data on the carcinogenicity, mutagenicity, or reproductive toxicity of N-
Ethyl-N-isopropylaniline. For N-Isopropylaniline, it is not listed as a carcinogen by IARC,
NTP, ACGIH, or OSHA.[11][13]

Occupational Exposure Limits

No specific occupational exposure limits have been established for N-Ethyl-N-
isopropylaniline. The limits for N-Isopropylaniline are provided in Table 4 for reference.

Organization Limit Value Notes Source(s)
2 ppm (10 :

NIOSH REL (TWA) Skin [14]
mg/m3)

OSHA PEL (TWA) 2 ppm Remanded; Skin [12]

Experimental Protocols: Acute Toxicity Testing

The determination of acute toxicity values such as LD50 and LC50 is typically conducted
following standardized guidelines, such as those established by the Organisation for Economic
Co-operation and Development (OECD). These protocols are designed to ensure data quality
and animal welfare.

General Principles of OECD Acute Toxicity Testing:

o Test Species: Commonly used laboratory strains of rodents (e.g., rats, mice) are employed.
[15]

o Dose Levels: At least 3-5 dose levels are typically used to establish a dose-response
relationship.[15][16]

o Administration: The substance is administered via the relevant route of exposure (oral,
dermal, or inhalation).[15][17][18]

» Observation Period: Animals are observed for a set period, typically 14 days, for signs of
toxicity and mortality.[12][16][19]
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e Endpoint: The primary endpoint is the determination of the LD50 or LC50 value, which is the
statistically derived dose or concentration that is expected to cause mortality in 50% of the
test animals.[15][19]

o Pathology: A gross necropsy of all animals is performed to identify any pathological changes.
[15][16]

The following diagram illustrates a generalized workflow for an OECD acute toxicity study.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Study Setup
Animal Acclimation
(min. 5 days)

'

Dose Range Finding
& Selection

'

Random Assignment

to Dose Groups
- J

Exposute Phase

Substance Administration

(Oral, Dermal, or Inhalation)

Observation Phasg (14 days)

Daily Observation for Regular Body _
Eilinical Signs of Toxicity ] Weight Measurement nLeniElny Ll

/

Endpointl Analysis
y
Gross Necropsy of
all Animals

Statistical Analysis
to Determine LD50/L.C50

Final Study Report

Click to download full resolution via product page

Generalized OECD Acute Toxicity Testing Protocol.
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Safe Handling and First Aid

Given the hazardous nature of N-Ethyl-N-isopropylaniline and its structural analogs, strict

adherence to safety protocols is mandatory.

o Engineering Controls: Work with this chemical should be conducted in a well-ventilated area,

preferably within a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield should be worn.
o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, a NIOSH-approved respirator with an appropriate cartridge should be used.

o First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

o

immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Ecotoxicity

There is no specific ecotoxicity data available for N-Ethyl-N-isopropylaniline. As with any
chemical, it should be handled and disposed of in a manner that prevents its release into the

environment.

Conclusion
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N-Ethyl-N-isopropylaniline is a hazardous chemical that causes skin, eye, and respiratory
irritation. While specific quantitative toxicological data is lacking, information from the closely
related compound N-Isopropylaniline suggests that it may be harmful if swallowed, absorbed
through the skin, or inhaled. Researchers, scientists, and drug development professionals must
handle this compound with appropriate engineering controls, personal protective equipment,
and adherence to safe laboratory practices. In the absence of comprehensive data, a cautious
and conservative approach to safety is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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